Cas no 950514-14-4 (methyl 2-hydroxypyrimidine-4-carboxylate)

methyl 2-hydroxypyrimidine-4-carboxylate structure
950514-14-4 structure
Product Name:methyl 2-hydroxypyrimidine-4-carboxylate
CAS No:950514-14-4
MF:C6H6N2O3
MW:154.12344121933
MDL:MFCD21608027
CID:1029890
Update Time:2024-10-25

methyl 2-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
    • methyl 2-oxo-1H-pyrimidine-6-carboxylate
    • BJFHABUKRPPLGH-UHFFFAOYSA-N
    • Pyrimidine-4-carboxylic acid, 2-hydroxy-, methyl ester
    • 6326AC
    • FCH1564664
    • AX8220859
    • Methyl 2-hydroxy-4-pyrimidinecarboxylate #
    • methyl 2-oxo-2,3-dihydropyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester
    • Methyl 1,2-dihydro-2-oxo-4-pyrimidinecarboxylate (ACI)
    • 2-Oxo-1,2-dihydropyrimidine-4-carboxylic acid methyl ester
    • Methyl 2-oxo-1H-pyrimidine-4-carboxylate
    • methyl 2-hydroxypyrimidine-4-carboxylate
    • MDL: MFCD21608027
    • Inchi: 1S/C6H6N2O3/c1-11-5(9)4-2-3-7-6(10)8-4/h2-3H,1H3,(H,7,8,10)
    • InChI Key: BJFHABUKRPPLGH-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(OC)=O)=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Topological Polar Surface Area: 67.8

methyl 2-hydroxypyrimidine-4-carboxylate Security Information

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methyl 2-hydroxypyrimidine-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Solvents: Methanol ;  5.5 h, reflux; reflux → rt
Reference
Preparation of fused pyrrolidine 1,2,4-triazole derivatives as modulators of mGluR5
, World Intellectual Property Organization, , ,

methyl 2-hydroxypyrimidine-4-carboxylate Raw materials

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